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Introduction

D-Altraric acid, a C6 aldaric acid, is a sugar derivative characterized by the presence of
carboxylic acid groups at both ends of its six-carbon chain. Its systematic IUPAC name is
(2S,3R,4S5,5S5)-2,3,4,5-tetrahydroxyhexanedioic acid.[1] As a member of the aldaric acid family,
it shares a common synthetic pathway involving the oxidation of the corresponding aldose
sugar, in this case, D-altrose. While not as extensively studied as other C6 aldaric acids like D-
glucaric acid or galactaric acid, D-altraric acid and its isomers hold potential as bio-based
platform chemicals and synthons for the development of novel pharmaceuticals and
biodegradable polymers. This technical guide provides a comprehensive overview of the
chemical structure and known properties of D-altraric acid, alongside comparative data for
related compounds, a detailed experimental protocol for its synthesis, and a discussion of its
potential biological significance and applications in drug development.

Chemical Structure and Identifiers

D-Altraric acid possesses a unique stereochemical configuration that dictates its physical and
chemical properties. The structure and key identifiers are summarized below.
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Chemical Structure:

Caption: Workflow for the synthesis of D-altraric acid.

Signaling Pathways and Biological Significance

Direct evidence for the involvement of D-altraric acid in specific signaling pathways is currently
lacking in the scientific literature. However, the biological roles of other aldaric acids,
particularly D-glucaric acid, offer insights into the potential significance of this class of
molecules.

Aldaric acids are products of monosaccharide metabolism and can be found in various fruits
and vegetables. [2]D-glucaric acid and its derivatives have been investigated for their potential
in cancer prevention. [3]They act as inhibitors of B-glucuronidase, an enzyme that can
reactivate detoxified carcinogens in the body. [3]By inhibiting this enzyme, D-glucaric acid
derivatives may help to prevent the initiation of certain cancers. [3] Furthermore, the
dicarboxylic acid structure of aldaric acids makes them interesting candidates for drug delivery
applications. Their ability to form polymers and act as chelating agents suggests they could be
used to create biodegradable drug carriers or to modulate the bioavailability of metal-
dependent drugs. [4] The diagram below illustrates a hypothetical role for D-altraric acid
based on the known activities of other aldaric acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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